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Compound of Interest

Compound Name: Tungsten;tetrachloride

Cat. No.: B15747763

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis, properties,

and reactivity of tungsten tetrachloride (WCl₄). This document is intended to serve as a

valuable resource for researchers and professionals working with this versatile inorganic

compound.

Introduction
Tungsten tetrachloride (WCl₄) is an important binary chloride of tungsten, existing as a

diamagnetic, black crystalline solid.[1] Its polymeric structure and reactivity make it a significant

precursor and reagent in various chemical syntheses. This guide details its preparation,

physical and chemical characteristics, and key reactions, providing a foundational

understanding for its application in research and development.

Properties of Tungsten Tetrachloride
The physical and chemical properties of tungsten tetrachloride are summarized in the tables

below for easy reference.
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Physical Properties
Property Value Reference(s)

Molecular Formula WCl₄ [1]

Molar Mass 325.65 g/mol [1]

Appearance
Black, diamagnetic crystalline

solid
[1]

Density 4.62 g/cm³ [1]

Melting Point Decomposes at 300 °C [2]

Solubility
Soluble in some organic

solvents
[3]

Chemical Properties
Property Description Reference(s)

Reactivity with Water

Highly reactive; hydrolyzes to

form tungsten oxides and

hydrochloric acid.[4]

[4]

Oxidation State of Tungsten +4 [2]

Structure

Polymeric, consisting of linear

chains of octahedrally

coordinated tungsten atoms

with bridging chloride ligands.

[5]

Synthesis of Tungsten Tetrachloride
Tungsten tetrachloride is most commonly synthesized by the reduction of tungsten

hexachloride (WCl₆). Various reducing agents can be employed, with antimony (Sb) being

reported as optimal, providing high yields.[1][6]

General Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://patents.google.com/patent/KR102051241B1/en
https://patents.google.com/patent/KR102051241B1/en
https://patents.google.com/patent/KR102051241B1/en
https://patents.google.com/patent/KR102051241B1/en
http://chemistry-chemists.com/chemister/Polytom/inorganic-synthesis/inorganic-synthesis26.pdf
https://pubs.acs.org/doi/10.1021/ic00311a048
https://cymitquimica.com/cas/13470-13-8/
https://cymitquimica.com/cas/13470-13-8/
http://chemistry-chemists.com/chemister/Polytom/inorganic-synthesis/inorganic-synthesis26.pdf
https://en.wikipedia.org/wiki/Tungsten(IV)_chloride
https://patents.google.com/patent/KR102051241B1/en
https://pubs.acs.org/doi/abs/10.1021/ic9801286
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15747763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The general workflow for the synthesis of tungsten tetrachloride from tungsten hexachloride is

depicted below.

Tungsten Hexachloride (WCl₆)

Reduction Reaction

Reducing Agent (e.g., Sb)

Crude Tungsten Tetrachloride (WCl₄) Purification (e.g., Sublimation) Pure Tungsten Tetrachloride (WCl₄)

Click to download full resolution via product page

Caption: General workflow for the synthesis of tungsten tetrachloride.

Experimental Protocol: Reduction of Tungsten
Hexachloride with Antimony
This protocol details a high-yield synthesis of tungsten tetrachloride using antimony as the

reducing agent.[6]

Materials:

Tungsten hexachloride (WCl₆)

Antimony (Sb) powder

Sealed reaction tube

Tube furnace

Procedure:

In an inert atmosphere (e.g., a glovebox), thoroughly mix tungsten hexachloride and

antimony powder. A molar ratio of 3:2 for WCl₆ to Sb is optimal.[1]

Transfer the mixture to a sealed reaction tube.

Place the sealed tube in a tube furnace and heat to initiate the reduction reaction.
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After the reaction is complete, the crude tungsten tetrachloride is obtained.

Purify the crude product, for example, by vacuum sublimation, to remove the antimony

trichloride (SbCl₃) byproduct and any unreacted starting materials.[7]

The balanced chemical equation for this reaction is: 3 WCl₆ + 2 Sb → 3 WCl₄ + 2 SbCl₃[1]

Crystal Structure
Tungsten tetrachloride possesses a polymeric structure. It is composed of linear chains of

tungsten atoms, where each tungsten center is in an octahedral geometry. Four of the six

chloride ligands surrounding each tungsten atom act as bridging ligands, connecting the

tungsten centers. The tungsten-tungsten distances along the chain are alternating between

bonding (2.688 Å) and non-bonding (3.787 Å) separations.[5]

Caption: Simplified representation of the polymeric chain structure of WCl₄.

Reactivity and Applications
Tungsten tetrachloride is a reactive compound and a versatile starting material in inorganic and

organometallic chemistry.

Key Reactions
Hydrolysis: It reacts readily with water and even moist air to produce tungsten oxychlorides

and subsequently tungsten trioxide.[8]

Reduction: Further reduction of tungsten tetrachloride can lead to lower oxidation state

tungsten compounds. For example, reduction with sodium in the presence of tetrahydrofuran

(THF) yields a ditungsten(III) complex.[1]

Adduct Formation: As a Lewis acid, tungsten tetrachloride can form adducts with various

Lewis bases.[9]

Organic Synthesis: It has been employed in organic synthesis, for instance, in the

deoxygenation of epoxides.[10]

Applications
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The reactivity of tungsten tetrachloride makes it a valuable precursor for the synthesis of:

Other tungsten compounds and materials.[4]

Catalysts for various chemical transformations.[4]

Safety and Handling
Tungsten tetrachloride is moisture-sensitive and corrosive. It should be handled in an inert and

dry atmosphere, such as in a glovebox or using Schlenk line techniques. Appropriate personal

protective equipment, including gloves and safety glasses, should be worn at all times. Upon

contact with water, it liberates toxic gas.[3]

Conclusion
Tungsten tetrachloride is a fundamentally important inorganic compound with a rich chemistry.

Understanding its synthesis, properties, and reactivity is crucial for its effective application in

research and the development of new materials and chemical processes. This guide provides a

solid foundation of knowledge for professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. KR102051241B1 - High Purity Tungsten Chloride and Synthesis Method - Google Patents
[patents.google.com]

2. chemistry-chemists.com [chemistry-chemists.com]

3. pubs.acs.org [pubs.acs.org]

4. CAS 13470-13-8: Tungsten chloride (WCl4), (T-4)- [cymitquimica.com]

5. Tungsten(IV) chloride - Wikipedia [en.wikipedia.org]

6. pubs.acs.org [pubs.acs.org]

7. data.epo.org [data.epo.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://cymitquimica.com/cas/13470-13-8/
https://cymitquimica.com/cas/13470-13-8/
https://pubs.acs.org/doi/10.1021/ic00311a048
https://www.benchchem.com/product/b15747763?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/KR102051241B1/en
https://patents.google.com/patent/KR102051241B1/en
http://chemistry-chemists.com/chemister/Polytom/inorganic-synthesis/inorganic-synthesis26.pdf
https://pubs.acs.org/doi/10.1021/ic00311a048
https://cymitquimica.com/cas/13470-13-8/
https://en.wikipedia.org/wiki/Tungsten(IV)_chloride
https://pubs.acs.org/doi/abs/10.1021/ic9801286
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20190313/patents/EP3453679NWA1/document.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15747763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Tungsten hexachloride - Wikipedia [en.wikipedia.org]

9. asianpubs.org [asianpubs.org]

10. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [Tungsten Tetrachloride: A Comprehensive Technical
Guide to Synthesis and Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15747763/docs#tungsten-tetrachloride-a-
comprehensive-technical-guide-to-synthesis-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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